Cas no 1804761-96-3 (4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile)

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile is a fluorinated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of difluoromethyl, fluoro, and trifluoromethoxy groups enhances its reactivity and stability, particularly in cross-coupling reactions and nucleophilic substitutions. Its acetonitrile moiety further expands its utility as a versatile building block for heterocyclic chemistry. This compound exhibits strong electron-withdrawing properties, which can influence the electronic characteristics of derived molecules. Its structural features make it suitable for applications requiring high lipophilicity and metabolic stability, such as the development of advanced crop protection agents or bioactive compounds.

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile structure

1804761-96-3 structure

Product Name:4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile

CAS No:1804761-96-3

MF:C₉H₄F₆N₂O

MW:270.131282806396

CID:4831048

Update Time:2025-10-20

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile
- Inchi： 1S/C9H4F6N2O/c10-7(11)5-3-4(1-2-16)17-8(12)6(5)18-9(13,14)15/h3,7H,1H2
- InChI Key： GCGJKFUGSFAALD-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CC#N)=NC(=C1OC(F)(F)F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 325
XLogP3: 2.8
Topological Polar Surface Area: 45.9

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096885-1g	4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile	1804761-96-3	97%	1g	$1,445.30	2022-04-01

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature

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Additional information on 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile, with CAS No. 1804761-96-3, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and agrochemicals. This molecule is characterized by its unique substitution pattern, featuring a difluoromethyl group at the 4-position, a fluoro group at the 2-position, a trifluoromethoxy group at the 3-position, and an acetonitrile group at the 6-position of the pyridine ring. These substituents confer distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of this compound typically involves multi-step processes, often utilizing fluorination techniques such as electrophilic fluorination or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of key intermediates in its synthesis.

In terms of applications, this compound exhibits remarkable biological activity, particularly as an agrochemical agent. Studies have shown that it possesses potent insecticidal and fungicidal properties, making it a promising candidate for pest control applications. Additionally, its ability to modulate enzyme activity in cellular systems has led to investigations into its potential as a lead compound for drug development.

Recent research has focused on understanding the relationship between the molecular structure of this compound and its bioactivity. Computational studies have revealed that the fluorinated substituents play a critical role in enhancing both lipophilicity and metabolic stability, which are essential for drug-like properties. Furthermore, experimental data from in vitro assays have demonstrated that these substituents significantly influence binding affinity to target proteins.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, its electron-withdrawing groups can be exploited in designing advanced materials for optoelectronic devices or as precursors for polymer synthesis.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetonitrile stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties and recent research breakthroughs underscore its importance as a key molecule in modern chemistry.